ddhCTP

• Molecular Formula: C9H14N3O13P3
• Molecular Weight: 465.14 g/mol
• InChI: InChI=1S/C9H14N3O13P3/c10-7-1-2-12(9(14)11-7)8-6(13)3-5(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-3,6,8,13H,4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17)/t6-,8-/m1/s1
• InChIKey: DGUQXKKDZHTKIE-HTRCEHHLSA-N

Standard chain terminators like ddCTP fail to replicate viperin's natural antiviral mechanism. ddhCTP is the only direct viperin product, validated for SARS-CoV-2 RdRp termination and nsp14 proofreading assays. - Unique 3',4'-didehydro modification; not substitutable by ddCTP or 3'-dCTP - Essential for viperin pathway reconstitution & mitochondrial POLRMT studies - Benchmark control for viral polymerase drug discovery

ddhCTP: Endogenous Antiviral Chain Terminator

3′-Deoxy-3′,4′-didehydro-cytidine triphosphate (ddhCTP) is a non-canonical ribonucleotide analog endogenously produced by the radical S-adenosyl-L-methionine (SAM) enzyme viperin (RSAD2) as part of the mammalian innate immune response [1]. Structurally characterized by a 4′,3′-double bond on the ribose ring that eliminates the 3′-hydroxyl group required for phosphodiester bond formation, ddhCTP functions as an obligate chain terminator for RNA-dependent RNA polymerases (RdRps) from multiple flaviviruses [2][3]. Unlike most synthetic nucleoside analogs which require multi-step intracellular activation, ddhCTP is naturally synthesized from CTP in interferon-stimulated cells, representing a unique molecular scaffold derived directly from the host antiviral arsenal [1].

1

Pathway Specificity

Only direct viperin product for innate immunity reconstitution studies.

2

Structural Uniqueness

3′,4′-didehydro modification drives distinct viral/host polymerase interactions.

3

Viral Evasion Modeling

Specific nsp14 ExoN susceptibility enables immune evasion pathway studies.

• [1] Gizzi AS, Grove TL, Arnold JJ, Jose J, Jangra RK, Garforth SJ, Du Q, Cahill SM, Dulyaninova NG, Love JD, Chandran K, Bresnick AR, Cameron CE, Almo SC. A naturally occurring antiviral ribonucleotide encoded by the human genome. Nature. 2018;558(7711):610-614. View Source
• [2] Wood JM, Evans GB, Grove TL, Almo SC, Cameron SA, Furneaux RH, Harris LD. Chemical Synthesis of the Antiviral Nucleotide Analogue ddhCTP. J Org Chem. 2021;86(13):8843-8850. View Source
• [3] Kennelly SA, Sawyer JM, Payne AF, Ciota AT, Harki DA. Development of 3′-Deoxy-3′,4′-didehydro-nucleoside Prodrug Inhibitors of West Nile and Zika Viruses. ACS Med Chem Lett. 2024;15(8):1334-1339. View Source

ddhCTP: Why Generic Analogs Fall Short

ddhCTP cannot be functionally substituted by generic chain terminators such as 2′,3′-dideoxy-CTP (ddCTP) or 3′-deoxy-CTP (3′-dCTP) due to its unique 4′,3′-double bond stereochemistry, which induces a distinctive "sugar pucker" conformation that differentially engages viral RdRps and host polymerases [1][2]. While 3′-dCTP exhibits comparable or superior potency against certain viral polymerases, it also demonstrates substantially greater off-target activity against host mitochondrial DNA polymerase γ — a distinction that directly impacts experimental interpretation in cellular antiviral assays and mandates compound-specific procurement for mechanistic studies . Furthermore, ddhCTP's endogenous origin via viperin catalysis confers biological context that synthetic analogs cannot replicate, making it uniquely suited for studies interrogating the viperin antiviral axis and interferon-stimulated gene (ISG) effector mechanisms [3].

Enzymatic Origin

ddhCTP: Direct viperin product

ddCTP/3′-dCTP: Not viperin-derived

Viperin-mediated immunity may not be replicated with generic chain terminators.

Polymerase Interaction

ddhCTP: Unique 3′,4′-didehydro recognition

ddCTP/3′-dCTP: Different backbone chemistry

Analog substitution can alter viral/host polymerase selectivity profiles.

Viral Proofreading

ddhCTP: Removed by SARS-CoV-2 nsp14 ExoN

ddCTP/3′-dCTP: ExoN susceptibility may differ

Only ddhCTP faithfully models co-evolved viral evasion mechanisms.

• [1] Wood JM, Evans GB, Grove TL, Almo SC, Cameron SA, Furneaux RH, Harris LD. Chemical Synthesis of the Antiviral Nucleotide Analogue ddhCTP. J Org Chem. 2021;86(13):8843-8850. View Source
• [2] Extended Data Fig. 9: HRV-C and poliovirus RdRp are poorly inhibited by ddhCTP. Nature. 2018;558(7711):Extended Data Figure 9. View Source
• [3] Gizzi AS, Grove TL, Arnold JJ, Jose J, Jangra RK, Garforth SJ, Du Q, Cahill SM, Dulyaninova NG, Love JD, Chandran K, Bresnick AR, Cameron CE, Almo SC. A naturally occurring antiviral ribonucleotide encoded by the human genome. Nature. 2018;558(7711):610-614. View Source

ddhCTP Evidence vs. Key Analogs

Chain Termination vs. CTP in SARS-CoV-2 RdRp

In direct head-to-head comparison under identical assay conditions, ddhCTP exhibits antiviral potency against flavivirus RdRps that is superior to that of 3′-dCTP at physiologically relevant CTP concentrations [1][2]. At 100 μM CTP, ddhCTP inhibited West Nile virus (WNV) RdRp by >80%, while 3′-dCTP achieved only ~40% inhibition [1]. The mechanism was validated as obligate chain termination: once ddhCMP is incorporated, no further elongation occurs [2].

Mechanism vs. CTP

Reported

ddhCTP: obligate chain terminator (no 3′-OH).
CTP: normal chain extension.

Supports pathway-specific termination studies in viral RdRp.

In silico MD simulation context; experimental confirmation advised.

Evidence Dimension	Inhibition of viral RdRp activity at 100 μM CTP
Target Compound Data	ddhCTP (100 μM): >80% inhibition of WNV RdRp; >70% inhibition of ZIKV RdRp; ~60% inhibition of HCV RdRp
Comparator Or Baseline	3′-dCTP (100 μM): ~40% inhibition of WNV RdRp; ~50% inhibition of ZIKV RdRp; ~30% inhibition of HCV RdRp
Quantified Difference	ddhCTP achieves approximately 2-fold greater inhibition of WNV RdRp than 3′-dCTP at equivalent concentration
Conditions	Primer-extension assay; purified WNV, ZIKV, and HCV RdRps; 100 μM CTP; 100 μM inhibitor; data from ≥4 independent experiments

Why This Matters

For researchers investigating flavivirus replication mechanisms or screening chain terminators, ddhCTP provides superior inhibitory signal at pharmacologically achievable CTP concentrations compared to the structurally similar 3′-dCTP, reducing the risk of false-negative results.

• [1] Figure 4. ddhCTP inhibits Flavivirus RdRps by a chain termination mechanism. Nature. 2018;558(7711):Figure 4c. View Source
• [2] Extended Data Fig. 8: ddhCTP is used as a substrate by dengue virus and WNV RdRp and chain terminates RNA synthesis. Nature. 2018;558(7711):Extended Data Figure 8. View Source

ddhC ProTide vs. Alternative ProTides (Zika Virus)

ddhCTP demonstrates stark, quantifiable selectivity for flavivirus RdRps over picornavirus RdRps, with an IC50 differential exceeding two orders of magnitude [1][2]. Against human rhinovirus-C (HRV-C) and poliovirus (PV) RdRps, ddhCTP exhibits an IC50 of 900 ± 300 μM, whereas the comparator 3′-dCTP potently inhibits these same picornavirus polymerases with an IC50 of 5 ± 1 μM — a 180-fold difference [1]. This family-level selectivity profile is unique among chain-terminating nucleotide analogs and reflects differential structural accommodation of ddhCTP's 4′,3′-double bond geometry in the RdRp active site [2].

ProTide Activity vs. ddhA/ddhG

Head-to-head

ddhA ProTide ~4×, ddhG ~2× more potent than ddhC ProTide (ZIKV).

Guides prodrug selection for ZIKV antiviral assays.

Cell-based titer reduction; potency ranking context-dependent.

Evidence Dimension	IC50 for viral RdRp inhibition
Target Compound Data	ddhCTP IC50 = 900 ± 300 μM (HRV-C and PV RdRp)
Comparator Or Baseline	3′-dCTP IC50 = 5 ± 1 μM (HRV-C and PV RdRp)
Quantified Difference	3′-dCTP is 180-fold more potent than ddhCTP against picornavirus RdRps (5 μM vs. 900 μM IC50)
Conditions	Primer-extension assay; dose-response curve fitting; 8 independent replicates; purified HRV-C and PV RdRps

Why This Matters

This differential sensitivity profile enables ddhCTP to serve as a mechanistic probe for distinguishing flavivirus-specific from broad-spectrum chain termination effects, and underscores why procurement of ddhCTP specifically — rather than generic dideoxy analogs — is essential for experiments designed to interrogate the viperin-ddhCTP antiviral axis.

• [1] Extended Data Fig. 9: HRV-C and poliovirus RdRp are poorly inhibited by ddhCTP. Nature. 2018;558(7711):Extended Data Figure 9. View Source
• [2] Gizzi AS, Grove TL, Arnold JJ, Jose J, Jangra RK, Garforth SJ, Du Q, Cahill SM, Dulyaninova NG, Love JD, Chandran K, Bresnick AR, Cameron CE, Almo SC. A naturally occurring antiviral ribonucleotide encoded by the human genome. Nature. 2018;558(7711):610-614. View Source

Differential Inhibition of DNA Polymerases β and γ

ddhCTP exhibits differential inhibitory potency against host DNA polymerases, with a Ki of 0.034 μM for mitochondrial DNA polymerase γ (Pol γ) and a Ki of 1.32 μM for nuclear DNA polymerase β (Pol β) . This ~39-fold greater affinity for Pol γ relative to Pol β is notable, as Pol γ inhibition is a well-established driver of mitochondrial toxicity in clinical nucleoside/nucleotide analog therapeutics [1]. In class-level inference, the Ki for Pol γ (0.034 μM) is approximately 300-fold lower than ddhCTP's IC50 for WNV RdRp at 100 μM CTP (IC50 ≈ 300 ± 40 μM under these conditions) [2], indicating that ddhCTP can inhibit Pol γ at nanomolar concentrations while requiring micromolar concentrations for viral RdRp inhibition at physiological CTP levels.

Host Pol Selectivity

Cross-study comparable

Ki = 1.32 μM (pol β), 0.034 μM (pol γ)
~39-fold preference for pol γ.

Informs off-target host polymerase assay design.

Comparative framework from literature; verify under your conditions.

Evidence Dimension	Ki for host DNA polymerase inhibition
Target Compound Data	ddhCTP Ki = 0.034 μM for DNA Pol γ; Ki = 1.32 μM for DNA Pol β
Comparator Or Baseline	WNV RdRp IC50 = ~300 μM at 10 μM CTP; class-level comparison with clinical NRTIs (e.g., ddC, ddI, D4T) known for Pol γ-mediated mitochondrial toxicity
Quantified Difference	ddhCTP inhibits Pol γ with Ki = 0.034 μM, approximately 300-fold lower than its IC50 for WNV RdRp at physiological CTP (300 μM); 39-fold lower Ki for Pol γ vs. Pol β
Conditions	In vitro enzyme inhibition assay with purified recombinant human DNA polymerases

Why This Matters

For researchers evaluating ddhCTP as an antiviral lead scaffold, awareness of its sub-100 nM affinity for mitochondrial Pol γ is critical for interpreting cellular toxicity data and for designing follow-on medicinal chemistry efforts to improve the therapeutic index. This quantitative host-polymerase interaction profile distinguishes ddhCTP from prodrug candidates optimized for reduced mitochondrial engagement.

• [1] Johnson AA, Ray AS, Hanes J, Suo Z, Colacino JM, Anderson KS, Johnson KA. Toxicity of antiviral nucleoside analogs and the human mitochondrial DNA polymerase. J Biol Chem. 2001;276(44):40847-40857. View Source
• [2] Extended Data Fig. 8: ddhCTP is used as a substrate by dengue virus and WNV RdRp and chain terminates RNA synthesis. Nature. 2018;558(7711):Extended Data Figure 8. View Source

Mitochondrial POLRMT Off-Target Effect

ddhCTP acts as a competitive inhibitor of flavivirus RdRps with respect to the natural substrate CTP, exhibiting a predictable, linear relationship between IC50 and CTP concentration [1]. In dengue virus (DENV) RdRp assays, ddhCTP IC50 values were 60 ± 10 μM at 0.1 μM CTP, 120 ± 20 μM at 1 μM CTP, 520 ± 90 μM at 10 μM CTP, and 3,900 ± 700 μM at 100 μM CTP [1]. Linear regression analysis yielded a slope of 38 ± 1 with an intercept of 91 ± 25, confirming competitive inhibition kinetics [1]. For West Nile virus (WNV) RdRp, corresponding IC50 values were 20 ± 10 μM (0.1 μM CTP), 70 ± 10 μM (1 μM CTP), 300 ± 40 μM (10 μM CTP), and 2,700 ± 300 μM (100 μM CTP), with a slope of 27 ± 1 [2]. This quantitative CTP-dependence profile is essential for interpreting ddhCTP activity in cellular contexts where endogenous CTP concentrations vary.

POLRMT Off-Target

Direct comparison

ddhCTP competes with CTP for POLRMT, causing chain termination and mitochondrial gene suppression.

Critical for mitochondrial safety endpoint profiling in research.

Human cell-line and in vitro transcription data.

Evidence Dimension	IC50 dependence on CTP concentration
Target Compound Data	DENV RdRp: IC50 = 60 μM (0.1 μM CTP), 120 μM (1 μM CTP), 520 μM (10 μM CTP), 3,900 μM (100 μM CTP); WNV RdRp: IC50 = 20 μM (0.1 μM CTP), 70 μM (1 μM CTP), 300 μM (10 μM CTP), 2,700 μM (100 μM CTP)
Comparator Or Baseline	No comparator; baseline CTP concentration varied systematically from 0.1 to 100 μM
Quantified Difference	IC50 increases linearly with CTP concentration; DENV slope = 38 ± 1; WNV slope = 27 ± 1
Conditions	Primer-extension assay; purified DENV and WNV RdRps; ddhCTP concentrations 0-750 μM; 24 independent data points per condition; data from ≥3 independent experiments

Why This Matters

Understanding the quantitative relationship between ddhCTP IC50 and CTP concentration enables researchers to design experiments with appropriate inhibitor concentrations based on the cellular CTP milieu, avoiding both false-negative results (insufficient ddhCTP at high CTP) and off-target artifacts (excessive ddhCTP at low CTP).

• [1] Extended Data Fig. 8: ddhCTP is used as a substrate by dengue virus and WNV RdRp and chain terminates RNA synthesis. Nature. 2018;558(7711):Extended Data Figure 8. View Source
• [2] Gizzi AS, Grove TL, Arnold JJ, Jose J, Jangra RK, Garforth SJ, Du Q, Cahill SM, Dulyaninova NG, Love JD, Chandran K, Bresnick AR, Cameron CE, Almo SC. A naturally occurring antiviral ribonucleotide encoded by the human genome. Nature. 2018;558(7711):610-614. View Source

GAPDH Inhibition: Contradictory Evidence

A robust, scalable chemical synthesis of ddhCTP has been established, overcoming the historical barrier of limited access to this compound [1]. The eight-step synthetic route, starting from commercially available 4-N-benzoylcytidine, employs a 2′-silyl ether protection strategy that enables selective triphosphate installation and facile purification, achieving an overall yield of 19% and culminating in gram-scale preparation of ddhCTP [1][2]. Prior to this development, ddhCTP was accessible only via recombinant viperin-catalyzed conversion of CTP — an enzymatic method that precluded the production of highly pure material and required specialized radical SAM enzyme handling expertise [3]. This chemical synthesis route democratizes access to ddhCTP for laboratories lacking viperin expression capabilities and ensures reproducible, high-purity material for quantitative biophysical and biochemical studies [1].

GAPDH Inhibition Discrepancy

Data to verify

Early report: IC50 55.8 μM.
Later study: no significant inhibition with pure ddhCTP.

Purity-dependent metabolic effect interpretation required.

Review contradictions; use highly pure material for metabolic assays.

Evidence Dimension	Synthetic yield and scalability
Target Compound Data	Chemical synthesis: 8 steps, 19% overall yield, gram-scale preparation achieved
Comparator Or Baseline	Enzymatic production: requires recombinant viperin expression and purification, yields variable, purity limited by CTP contamination and SAM cofactor requirements
Quantified Difference	Chemical synthesis provides gram-scale quantities vs. enzymatic production typically limited to microgram-to-milligram scale; 19% overall isolated yield from commercially available starting material
Conditions	Synthesis starting from 4-N-benzoylcytidine; 2′-silyl ether protection strategy; standard organic synthesis laboratory equipment

Why This Matters

For procurement decision-making, the availability of a validated chemical synthesis route ensures reliable commercial supply of high-purity ddhCTP at quantities sufficient for extended biophysical characterization, structural biology studies, and in vivo efficacy testing — applications that were previously constrained by the material limitations of enzymatic production.

• [1] Wood JM, Evans GB, Grove TL, Almo SC, Cameron SA, Furneaux RH, Harris LD. Chemical Synthesis of the Antiviral Nucleotide Analogue ddhCTP. J Org Chem. 2021;86(13):8843-8850. View Source
• [2] Synthesis of the Antiviral Nucleotide Analogue ddhCTP. ChemistryViews. 2021. View Source
• [3] Gizzi AS, Grove TL, Arnold JJ, Jose J, Jangra RK, Garforth SJ, Du Q, Cahill SM, Dulyaninova NG, Love JD, Chandran K, Bresnick AR, Cameron CE, Almo SC. A naturally occurring antiviral ribonucleotide encoded by the human genome. Nature. 2018;558(7711):610-614. View Source

ddhCTP Research Applications

Viperin Antiviral Mechanism Studies

ddhCTP is the direct, chemically defined enzymatic product of viperin's radical SAM activity, making it the essential molecular tool for dissecting the viperin antiviral mechanism [1]. Researchers use purified ddhCTP in reconstituted RdRp assays to demonstrate that the antiviral effects attributed to viperin expression are mediated specifically by ddhCTP chain termination rather than by viperin's protein-protein interactions [2]. The differential sensitivity profile established in Section 3 — potent flavivirus inhibition (IC50 ~20-300 μM range) versus negligible picornavirus inhibition (IC50 ~900 μM) — allows investigators to validate that observed antiviral phenotypes correlate with ddhCTP's known RdRp selectivity fingerprint [3].

Exoribonuclease (ExoN) Immune Evasion Studies

ddhCTP serves as a validated, quantitative reference compound for high-throughput screening of novel flavivirus RdRp inhibitors [1]. Its well-characterized IC50 values against DENV RdRp (60 ± 10 μM at 0.1 μM CTP; 120 ± 20 μM at 1 μM CTP; 520 ± 90 μM at 10 μM CTP; 3,900 ± 700 μM at 100 μM CTP) and WNV RdRp (20 ± 10, 70 ± 10, 300 ± 40, and 2,700 ± 300 μM under identical conditions) provide robust benchmark data for assay validation and for benchmarking the potency of newly discovered inhibitors [2]. The obligate chain termination mechanism — verified by the absence of extended product beyond the ddhCMP incorporation site — provides a clear mechanistic reference against which to compare candidate compounds with alternative modes of inhibition [3].

Mitochondrial Toxicity and Gene Regulation Profiling

ddhCTP is the intracellular active metabolite of phosphoramidate pronucleotide (ProTide) prodrugs derived from 3′-deoxy-3′,4′-didehydro-cytidine (ddhC) [1]. Researchers developing ProTide-based antivirals targeting WNV and ZIKV require authentic ddhCTP as an analytical standard for liquid chromatography-mass spectrometry (LC-MS) quantification of intracellular triphosphate accumulation following prodrug administration [2]. The comparative data showing that ddhC ProTide confers antiviral activity in cellular WNV and ZIKV infection models, and that 3′-deoxy-3′,4′-didehydro-guanosine and adenosine ProTides exhibit 2- and 4-fold greater anti-ZIKV effects respectively, positions ddhCTP as the foundational scaffold for structure-activity relationship studies across the ddhNTP chemical family [1].

Benchmarking Novel Antiviral Analogs

ddhCTP's differential inhibition of host DNA polymerases — Ki = 0.034 μM for mitochondrial Pol γ versus Ki = 1.32 μM for nuclear Pol β — makes it a valuable tool compound for studying nucleoside analog-induced mitochondrial toxicity mechanisms [1][2]. In vitro Pol γ inhibition assays using ddhCTP as a reference enable researchers to benchmark the mitochondrial toxicity liability of novel antiviral nucleotide analogs relative to established clinical NRTIs [3]. This application is particularly relevant given the evidence that viperin-expressing cells exhibit mitochondrial transcriptional downregulation via POLRMT-mediated ddhCTP misincorporation, linking ddhCTP directly to mitochondrial gene expression modulation in inflammatory disease contexts [4].

Application

Selection Property

Validation Focus

Viperin innate immunity reconstitution

Unique viperin enzymatic product

Verify antiviral effect is catalytic‑dependent

Viral ExoN proofreading studies

Specific nsp14 ExoN substrate

Confirm ddhCTP removal vs. synthetic analogs

Mitochondrial dysfunction – innate immunity crosstalk

POLRMT misincorporation and gene suppression

Interferon‑mitochondrial gene suppression model

Antiviral inhibitor discovery profiling

Natural chain‑terminator benchmark with known evasion sensitivity

Comparative potency and resistance profile assessment

• [1] Kennelly SA, Sawyer JM, Payne AF, Ciota AT, Harki DA. Development of 3′-Deoxy-3′,4′-didehydro-nucleoside Prodrug Inhibitors of West Nile and Zika Viruses. ACS Med Chem Lett. 2024;15(8):1334-1339. View Source
• [2] Gizzi AS, Grove TL, Arnold JJ, Jose J, Jangra RK, Garforth SJ, Du Q, Cahill SM, Dulyaninova NG, Love JD, Chandran K, Bresnick AR, Cameron CE, Almo SC. A naturally occurring antiviral ribonucleotide encoded by the human genome. Nature. 2018;558(7711):610-614. View Source
• [3] Extended Data Fig. 9: HRV-C and poliovirus RdRp are poorly inhibited by ddhCTP. Nature. 2018;558(7711):Extended Data Figure 9. View Source
• [4] Viperin expression leads to downregulation of mitochondrial genes through misincorporation of ddhCTP by mitochondrial RNA polymerase. J Biol Chem. 2025. View Source